Cas no 2228150-43-2 (2-(2-ethylphenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine
• CAS No: 2228150-43-2
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 6519199
• PubChem ID: 165658740
• Update Time: 2025-06-03

2-(2-ethylphenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine
• 2228150-43-2
• EN300-1942597

• Inchi： 1S/C11H15F2N/c1-2-8-5-3-4-6-9(8)10(7-14)11(12)13/h3-6,10-11H,2,7,14H2,1H3
• InChI Key： ZTHBXJRAZUHUFZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=CC=1CC)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228150-43-2)

2-(2-ethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228150-43-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted amines and is characterized by its unique structural features, including a 2-ethylphenyl group and two fluorine atoms on the propan-1-amine backbone. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The chemical structure of 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine is represented by the formula C₁₀H₁₃F₂N. The compound's molecular weight is approximately 195.21 g/mol, and it exhibits a combination of aromatic and aliphatic characteristics due to the presence of the phenyl ring and the alkyl chain, respectively. The two fluorine atoms on the propan-1-amine backbone contribute to its lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced pharmacological properties. Fluorine atoms can significantly alter the physicochemical properties of molecules, such as their solubility, lipophilicity, and metabolic stability. These changes can lead to improved drug efficacy and reduced side effects. 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine is no exception, as its fluorine substituents enhance its potential as a therapeutic agent.

The synthesis of 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine typically involves multi-step reactions that ensure high yields and purity. One common synthetic route involves the reaction of 2-bromoethylbenzene with a suitable fluorinated reagent followed by reductive amination to introduce the amine group. This process requires careful control of reaction conditions to avoid unwanted side products and ensure the formation of the desired compound.

In terms of biological activity, preliminary studies have shown that 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine exhibits promising pharmacological properties. For instance, it has been reported to have potent anti-inflammatory effects in vitro, which could make it a valuable candidate for treating inflammatory diseases such as arthritis and asthma. Additionally, early research suggests that it may have neuroprotective properties, potentially offering therapeutic benefits for neurodegenerative disorders like Alzheimer's disease.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine. These trials aim to evaluate its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data from preclinical studies indicate that the compound has favorable ADME characteristics, suggesting that it may be suitable for oral administration.

The potential applications of 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine extend beyond its direct therapeutic use. It can also serve as a valuable tool in chemical biology research for studying receptor-ligand interactions and signaling pathways. Its unique structure makes it an excellent probe for investigating the role of specific functional groups in modulating biological activity.

In conclusion, 2-(2-ethylphenyl)-3,3-difluoropropan-1-amine (CAS No. 2228150-43-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its use in various medical contexts.